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Compound of Interest

Compound Name: 3,5-Dimethylbenzonitrile

Cat. No.: B1329614 Get Quote

This technical guide provides a comprehensive overview of 3,5-Dimethylbenzonitrile (CAS

No. 22445-42-7), tailored for researchers, scientists, and professionals in drug development.

The document covers its chemical identity, physicochemical properties, a proposed synthetic

route, and essential safety information.

Chemical Identity and Nomenclature
The nomenclature and various identifiers for 3,5-Dimethylbenzonitrile are crucial for accurate

documentation and database searches.

IUPAC Name: 3,5-dimethylbenzonitrile[1][2]

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to this

compound. Key synonyms include:

1,3-Dimethyl-5-cyanobenzene[3]

Benzonitrile, 3,5-dimethyl-

3,5-Dimethyl benzonitrile

EINECS 245-001-9[1]

Physicochemical and Computed Properties
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The following tables summarize the key physical, chemical, and computed properties of 3,5-
Dimethylbenzonitrile, providing essential data for experimental design and computational

modeling.

Property Value Source

Molecular Formula C₉H₉N [1][3]

Molecular Weight 131.17 g/mol [3]

Appearance White to light yellow solid [2]

Melting Point 42-43°C

Boiling Point 243.1 ± 9.0 °C (Predicted)

Density 0.99 ± 0.1 g/cm³ (Predicted)

CAS Number 22445-42-7 [1][3]

Computed Descriptor Value Source

InChI
InChI=1S/C9H9N/c1-7-3-

8(2)5-9(4-7)6-10/h3-5H,1-2H3
[1][2]

InChIKey
YFKRLZLGVDDKAL-

UHFFFAOYSA-N
[1][2]

Canonical SMILES CC1=CC(=CC(=C1)C)C#N [1]

Synthesis and Experimental Protocols
While specific literature detailing the synthesis of 3,5-Dimethylbenzonitrile is not readily

available, a common and effective method for synthesizing aryl nitriles is through the cyanation

of an aryl halide. A proposed protocol, adapted from the synthesis of structurally similar

compounds like 4-amino-3,5-dimethylbenzonitrile[4], is the Rosenmund-von Braun reaction

using a copper(I) cyanide reagent with a suitable starting material.

Proposed Synthetic Route: Cyanation of 1-bromo-3,5-dimethylbenzene.
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Reaction: 1-bromo-3,5-dimethylbenzene + CuCN → 3,5-Dimethylbenzonitrile + CuBr

Materials:

1-bromo-3,5-dimethylbenzene

Copper(I) cyanide (CuCN)

A high-boiling polar aprotic solvent, such as N-methylpyrrolidone (NMP) or

Dimethylformamide (DMF)

Ammonium hydroxide solution

Ethyl acetate (or other suitable extraction solvent)

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1-bromo-3,5-dimethylbenzene and a slight excess of copper(I) cyanide in N-

methylpyrrolidone.

Heating: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to a

high temperature (typically 150-200 °C) and maintain for several hours until the reaction is

complete, as monitored by TLC or GC-MS.

Workup: After cooling to room temperature, quench the reaction mixture by pouring it into an

aqueous solution of ammonium hydroxide to complex with residual copper salts.

Extraction: Extract the aqueous mixture multiple times with ethyl acetate. Combine the

organic layers.

Washing and Drying: Wash the combined organic extracts with brine, then dry over

anhydrous sodium sulfate.
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Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.

The resulting crude product can be purified by silica gel column chromatography to yield

pure 3,5-Dimethylbenzonitrile.

Proposed Synthesis Workflow for 3,5-Dimethylbenzonitrile

Reaction Workup & Extraction Purification

1. Combine Reactants:
1-bromo-3,5-dimethylbenzene

+ CuCN in NMP

2. Heat under Inert
Atmosphere (150-200°C)

Reflux 3. Quench with
Ammonium Hydroxide

4. Extract with
Ethyl Acetate

5. Wash with Brine
& Dry Organic Layer

6. Concentrate
Under Vacuum

7. Column Chromatography
Final Product:

3,5-Dimethylbenzonitrile

Click to download full resolution via product page

Proposed Synthesis Workflow

Biological Activity and Signaling Pathways
Currently, there is a lack of specific, publicly available research detailing the biological activities

or associated signaling pathways for 3,5-Dimethylbenzonitrile. However, related benzonitrile

derivatives are known to possess a range of biological effects, suggesting that this compound

could be a valuable scaffold or intermediate in medicinal chemistry and drug discovery

programs. Further research is required to elucidate its specific biological functions.

The logical relationship for its formation from a precursor is visualized below.

1-bromo-3,5-dimethylbenzene
(Starting Material)

3,5-Dimethylbenzonitrile
(Product)

 Cyanation Reaction 
 (Rosenmund-von Braun)

Copper(I) Cyanide
(Reagent)

Click to download full resolution via product page
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Synthetic Relationship Diagram

Safety and Handling
3,5-Dimethylbenzonitrile is associated with several hazards and requires careful handling in a

laboratory setting.

GHS Hazard Classification:[1]

Skin Irritation: Category 2 (Causes skin irritation)[1]

Eye Irritation: Category 2 (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[1]

Hazard Statements (H-phrases):[1][2]

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H302: Harmful if swallowed[2]

H332: Harmful if inhaled[2]

Precautionary Statements (P-phrases):[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a dry, well-ventilated place at room temperature. Keep container tightly

sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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